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Compound of Interest

Stigmasta-4,22,25-trien-3-one,
(22E)-

Cat. No.: B12429909

Compound Name:

Despite its defined chemical structure, the specific phytosterol "Stigmasta-4,22,25-trien-3-
one, (22E)-" remains a compound with a shrouded history, absent from the mainstream
scientific literature regarding its natural discovery and origin. While its existence is confirmed
through chemical databases, detailed information on its isolation from a natural source or its
initial synthesis is not readily available in published research.

This technical guide aims to provide a comprehensive overview of the available information on
Stigmasta-4,22,25-trien-3-one, (22E)-, and to contextualize it within the broader family of
stigmastane-type steroids. Due to the scarcity of specific data, this report will also draw upon
information from closely related and well-documented analogues to infer potential
characteristics and methodologies.

Chemical Identity and Properties

Stigmasta-4,22,25-trien-3-one, (22E)- is a polycyclic lipid molecule belonging to the steroid
class. Its chemical formula is C29H440, and it has a molecular weight of 408.7 g/mol . The
structure, indexed under CAS number 848669-09-0, features a stigmastane skeleton
characterized by a conjugated ketone in the A-ring (at position 3) and double bonds at positions
4, 22, and 25 of the steroidal backbone. The "(22E)-" designation specifies the stereochemistry
of the double bond in the side chain.

Table 1: Physicochemical Properties of Stigmasta-4,22,25-trien-3-one, (22E)-
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Property Value Source

Molecular Formula C29H440 PubChem
Molecular Weight 408.7 g/mol PubChem
CAS Number 848669-09-0 PubChem

(8S,9S,10R,13R,14S,17R)-17-
[(2R,3E,5R)-5-ethyl-6-
methylhepta-3,6-dien-2-

IUPAC Name yl]-10,13-dimethyl- PubChem
1,2,6,7,8,9,11,12,14,15,16,17-
dodecahydrocyclopenta[a]phe

nanthren-3-one

Presumed Origin: A Synthetic or Rare Natural
Product

The current body of scientific literature lacks any specific report on the isolation of Stigmasta-
4,22,25-trien-3-one, (22E)- from a natural source. This suggests two possibilities:

o Synthetic Origin: The compound may be a result of a chemical synthesis, potentially as a
derivative of a more common natural sterol for structure-activity relationship studies.

e Undiscovered or Rare Natural Product: It is possible that this compound exists in nature but
has not yet been isolated and identified, or it is present in such low quantities that its
detection is challenging.

In contrast, structurally similar compounds have been isolated from various natural sources.
For instance, (22E,24S)-Stigmasta-5,22,25-trien-33-ol has been identified in the plant
Clerodendrum viscosum. Another related compound, Stigmasta-4,22-dien-3-one, has been
found in organisms such as sponges and the plant Rhinacanthus nasutus.

Postulated Methodologies for Synthesis and
Isolation
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While no specific experimental protocols for Stigmasta-4,22,25-trien-3-one, (22E)- are
available, methodologies for the synthesis and isolation of analogous compounds can provide
a framework for potential approaches.

Potential Synthetic Pathway

A plausible synthetic route could involve the oxidation of a corresponding 3-hydroxy steroid
precursor. For example, a synthetic pathway could be envisioned starting from a readily
available stigmasterol derivative.

Caption: A potential synthetic route to Stigmasta-4,22,25-trien-3-one, (22E)-.

General Isolation Protocol for Phytosterols

Should this compound be discovered in a natural source, a general workflow for its isolation
would likely follow established protocols for phytosterol extraction and purification.
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Isolated Stigmasta-4,22,25-trien-3-one, (22E)-

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of phytosterols from a natural source.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12429909?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Anticipated Biological Activity

The biological activities of Stigmasta-4,22,25-trien-3-one, (22E)- have not been reported.
However, based on the known activities of similar steroids, it could potentially exhibit a range of
biological effects. For instance, Stigmasta-4,22-dien-3-one has been reported to possess
antitubercular and cytotoxic activities. Other phytosterols are known for their anti-inflammatory,
antioxidant, and cholesterol-lowering properties. Any future research on Stigmasta-4,22,25-
trien-3-one, (22E)- would likely investigate these potential therapeutic areas.

Conclusion

Stigmasta-4,22,25-trien-3-one, (22E)- represents a gap in the current scientific knowledge of
phytosterols. While its chemical identity is established, its discovery and origin remain
undocumented in publicly accessible resources. The information on related compounds
provides a valuable framework for postulating its synthesis, isolation, and potential biological
activities. Further research is needed to elucidate the natural occurrence or definitive synthetic
pathway of this compound and to explore its potential pharmacological applications. This would
be a valuable contribution to the field of natural product chemistry and drug discovery.

 To cite this document: BenchChem. [Stigmasta-4,22,25-trien-3-one, (22E)-: An Obscure
Phytosterol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12429909#stigmasta-4-22-25-trien-3-one-22e-
discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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